Cas no 346692-04-4 (DC260126)

DC260126 structure
DC260126 structure
Product Name:DC260126
CAS No:346692-04-4
MF:C16H18FNO2S
MW:307.383026599884
MDL:MFCD00784423
CID:2089556
PubChem ID:2843133
Update Time:2024-11-01

DC260126 Chemical and Physical Properties

Names and Identifiers

    • DC 260126
    • N-(4-Butylphenyl)-4-fluoro-benzenesulfonamide
    • DC260126
    • BCP32685
    • BDBM50196405
    • WNA69204
    • STK076838
    • AK-968/11164079
    • DC-260126
    • DC 260126; DC-260126
    • Oprea1_825888
    • SCHEMBL18058899
    • N-(4-Butylphenyl)-4-fluorobenzene-1-sulfonamide
    • GLXC-03684
    • HY-101906
    • N~1~-(4-BUTYLPHENYL)-4-FLUORO-1-BENZENESULFONAMIDE
    • DA-52348
    • CHEMBL3931570
    • AS-16530
    • MFCD00784423
    • DC260126?
    • N-(4-butylphenyl)-4-fluorobenzenesulfonamide
    • AKOS003265834
    • NCGC00387268-04
    • 346692-04-4
    • CS-7709
    • C74786
    • MDL: MFCD00784423
    • Inchi: InChI=1S/C16H18FNO2S/c1-2-3-4-13-5-9-15(10-6-13)18-21(19,20)16-11-7-14(17)8-12-16/h5-12,18H,2-4H2,1H3
    • InChI Key: CNGHPXKWPGIDSK-UHFFFAOYSA-N
    • SMILES: O=S(C1=CC=C(F)C=C1)(NC2=CC=C(CCCC)C=C2)=O

Computed Properties

  • Exact Mass: 307.10422815g/mol
  • Monoisotopic Mass: 307.10422815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.0E-3 g/L) (25 ºC),

DC260126 Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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